5,6-dimethyl-3-[2-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5,6-dimethyl-3-[2-[3-[methyl-[3-(trifluoromethyl)pyridin-2-yl]amino]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C20H24F3N5O2/c1-13-14(2)25-12-28(19(13)30)11-17(29)27-9-5-6-15(10-27)26(3)18-16(20(21,22)23)7-4-8-24-18/h4,7-8,12,15H,5-6,9-11H2,1-3H3
• InChI Key: MHOHLDCCHFHQMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCCC(C2)N(C)C3=C(C=CC=N3)C(F)(F)F)C
• Molecular Formula: C20H24F3N5O2
• Molecular Weight: 423.4 g/mol
• CAS No.: 2549005-03-8

Description

The compound 5,6-dimethyl-3-[2-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one is a heterocyclic molecule featuring a dihydropyrimidinone core fused with a piperidine ring and a trifluoromethyl-substituted pyridine moiety. Key structural attributes include:

• Dihydropyrimidinone scaffold: Known for hydrogen-bonding capabilities and conformational rigidity, critical for binding to biological targets.
• Piperidinyl group: Enhances solubility and modulates pharmacokinetic properties.
• Trifluoromethylpyridine: Introduces electron-withdrawing effects, improving metabolic stability and lipophilicity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Compounds

Compound Name/ID	Core Structure	Key Substituents/Functional Groups	Potential Implications
Target Compound	3,4-Dihydropyrimidin-4-one	Piperidin-1-yl, methyl, trifluoromethylpyridin-2-yl	High lipophilicity (CF₃), moderate solubility (piperidine), rigid scaffold
6-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-3-amine ()	Pyridine	Dimethylaminopyrrolidinyl	Enhanced solubility (polar amino group), flexibility (pyrrolidine vs. piperidine)
6-[3-(Hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde ()	Pyridine	Hydroxymethylpyrrolidinyl, aldehyde	Reactive aldehyde group (potential covalent binding), increased hydrophilicity
(6-(4-Fluoro-3-methylphenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)(4-(3-(trifluoromethyl)phenyl)piperidin-1-yl)methanone ()	Imidazopyridine	Trifluoromethylphenyl, piperidinylmethanone	Enhanced target affinity (fluorinated aromatic), ketone for H-bonding

Key Observations :

Substituent Effects: The trifluoromethyl group in the target compound enhances metabolic stability and membrane permeability relative to non-fluorinated analogs (e.g., hydroxymethyl or dimethylamino derivatives in ) . Piperidine vs. Pyrrolidine: Piperidine’s larger ring size may reduce steric hindrance compared to pyrrolidine-containing analogs, favoring interactions with deeper binding pockets.

Research Findings and Implications

• QSAR/QSPR Insights: Van der Waals descriptors (e.g., molecular volume, polar surface area) for the target compound are expected to differ significantly from analogs due to its trifluoromethyl and dihydropyrimidinone groups, influencing solubility and diffusion rates . The methyl group at the 5,6-position of the dihydropyrimidinone core may sterically shield reactive sites, reducing off-target interactions compared to unmethylated analogs.
• Synthetic Accessibility: The target compound’s complexity (e.g., multiple stereocenters, trifluoromethyl group) likely makes synthesis more challenging than simpler analogs like 6-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-3-amine .